N-[2-(2-Methylpropoxy)phenyl]thieno[2,3-d]pyrimidin-4-amine

• CAS No.: 917909-06-9
• Molecular Formula: C16H17N3OS
• Molecular Weight: 299.4 g/mol
• IUPAC Name: N-[2-(2-methylpropoxy)phenyl]thieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C16H17N3OS/c1-11(2)9-20-14-6-4-3-5-13(14)19-15-12-7-8-21-16(12)18-10-17-15/h3-8,10-11H,9H2,1-2H3,(H,17,18,19)
• InChI Key: ZVVDVLWUDNUKGX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=CC=C1NC2=C3C=CSC3=NC=N2

Description

N-[2-(2-Methylpropoxy)phenyl]thieno[2,3-d]pyrimidin-4-amine is a compound belonging to the thienopyrimidine class. Thienopyrimidines are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications

Preparation Methods

The synthesis of N-[2-(2-Methylpropoxy)phenyl]thieno[2,3-d]pyrimidin-4-amine typically involves multiple steps. One common method starts with the preparation of 3-amino-4-cyano-2-thiophenecarboxamides, which are then used as versatile synthons . The synthetic route includes:

Cyclization: Heating thiophene-2-carboxamides in formic acid to afford thieno[3,2-d]pyrimidin-4-ones.

Alternative Reactions: Reacting compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one in xylene to produce β-keto amides, which are then cyclized to thienopyrimidine-2,4-diones by heating with pyrrolidine in toluene using calcium chloride as a desiccant.

Industrial Production: Industrial methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

N-[2-(2-Methylpropoxy)phenyl]thieno[2,3-d]pyrimidin-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed using common reducing agents to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions: Typical reagents include formic acid, triethyl orthoformate, and dimethylformamide dimethylacetal.

Major Products: The major products formed from these reactions include thieno[3,2-d]pyrimidin-4-ones and thienopyrimidine-2,4-diones.

Scientific Research Applications

N-[2-(2-Methylpropoxy)phenyl]thieno[2,3-d]pyrimidin-4-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of various heterocyclic compounds.

Biology: Studied for its potential as an inhibitor of Mycobacterium tuberculosis bd oxidase, making it a candidate for tuberculosis treatment.

Medicine: Investigated for its anticancer properties, particularly in targeting VEGFR-2 and inhibiting cancer cell growth.

Mechanism of Action

The mechanism of action of N-[2-(2-Methylpropoxy)phenyl]thieno[2,3-d]pyrimidin-4-amine involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets cytochrome bd oxidase in Mycobacterium tuberculosis, inhibiting its function and leading to ATP depletion.

Pathways Involved: The inhibition of cytochrome bd oxidase disrupts the bacterial respiratory chain, ultimately leading to cell death.

Comparison with Similar Compounds

N-[2-(2-Methylpropoxy)phenyl]thieno[2,3-d]pyrimidin-4-amine can be compared with other thienopyrimidine derivatives:

Similar Compounds: Thieno[3,2-d]pyrimidin-4-ones, thienopyrimidine-2,4-diones, and other thienopyrimidine derivatives.

Uniqueness: This compound’s unique structural features, such as the 2-methylpropoxy group, contribute to its distinct biological activities and potential therapeutic applications.